Cas no 871915-31-0 (N/A)

• Product Name: N/A
• CAS No: 871915-31-0
• MF: C₂₉O₄
• MW: 412.307907104492
• CID: 2049793
• PubChem ID: 5326353
• Update Time: 2025-04-21

N/A Chemical and Physical Properties

Names and Identifiers

• Chabrolobenzoquinone F
• [(2Z,6E,10E)-6,10-dimethyl-12-(4-methyl-3,6-dioxocyclohexa-1,4-dien-1-yl)-2-(4-methylpent-3-enyl)dodeca-2,6,10-trienyl] acetate
• ((2Z,6E,10E)-6,10-dimethyl-12-(4-methyl-3,6-dioxocyclohexa-1,4-dien-1-yl)-2-(4-methylpent-3-enyl)dodeca-2,6,10-trienyl) acetate
• CHEMBL464943
• 871915-31-0
• N/A

• Inchi： 1S/C29O4/c1-21(2)10-7-14-26(20-33-25(6)30)15-9-13-22(3)11-8-12-23(4)16-17-27-19-28(31)24(5)18-29(27)32
• InChI Key： VORORVJYEZMEFA-UHFFFAOYSA-N
• SMILES： [C]/C(=[C]/[C][C]C(=[C][C][C]C(=[C][C][C]C(=[C][C]C1C(=O)[C]=C([C])C(=O)[C]=1)[C])[C])[C]OC(=O)[C])/[C] |^1:0,2,6,10,14,19,21,24,25,26,31,32,^4:3,4,7,8,11,12,15,27|

Computed Properties

• Exact Mass: 452.29265975Da
• Monoisotopic Mass: 452.29265975Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 14
• Complexity: 900
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.901
• Topological Polar Surface Area: 60.4Ų